Cas no 102613-14-9 (5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one)

• Product Name: 5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one
• CAS No: 102613-14-9
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• MDL: MFCD01951136
• CID: 165854
• PubChem ID: 697213
• Update Time: 2025-04-19

5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-5-(2-propen-1-yl)-2-thioxo-
• 5-ALLYL-2-MERCAPTO-6-METHYL-PYRIMIDIN-4-OL
• 6-methyl-5-prop-2-enyl-2-sulfanylidene-1H-pyrimidin-4-one
• 5-allyl-2-mercapto-6-methylpyrimidin-4(3H)-one
• 5-Allyl-6-methyl-2-thiouracil
• 5-allyl-6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• 6-methyl-5-(prop-2-en-1-yl)-2-sulfanylpyrimidin-4-ol
• AC1LF3UU
• ACMC-20f1gj
• AG-D-12142
• BRN 0129965
• Uracil, 5-allyl-6-methyl-2-thio-
• BUTTPARK 8\02-87
• 5-ALLYL-4-HYDROXY-2-MERCAPTO-6-METHYLPYRIMIDINE
• CS-0444730
• 5-Allyl-6-methyl-2-sulfanyl-4-pyrimidinol #
• 5-Allyl-2-mercapto-6-methylpyrimidin-4-ol
• BRD-K54950429-001-01-7
• IBWZVOPQOIWLAD-UHFFFAOYSA-N
• CCG-835
• 5-allyl-6-methyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 102613-14-9
• LS-01896
• DTXSID60145380
• 6-methyl-5-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• HMS1529J17
• AKOS000273607
• MFCD01951136
• 2-Thio-4-methyl-5-allyl-6-oxypyrimidin
• AKOS015868086
• Maybridge4_003031
• 4-24-00-01385 (Beilstein Handbook Reference)
• NCGC00176286-01
• 5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one

• MDL： MFCD01951136
• Inchi： 1S/C8H10N2OS/c1-3-4-6-5(2)9-8(12)10-7(6)11/h3H,1,4H2,2H3,(H2,9,10,11,12)
• InChI Key： IBWZVOPQOIWLAD-UHFFFAOYSA-N
• SMILES： S=C1NC(C(CC=C)=C(C)N1)=O

Computed Properties

• Exact Mass: 182.051384g/mol
• Monoisotopic Mass: 182.051384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.25g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 73.2Ų

5-Allyl-2-mercapto-6-methylpyrimidin-4(3H)-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：